Cas no 133886-44-9 (Hexahydro-2-[(4-methylphenyl)sulfonyl]cyclopenta[c]pyrrol-5(1H)-one)

• Product Name: Hexahydro-2-[(4-methylphenyl)sulfonyl]cyclopenta[c]pyrrol-5(1H)-one
• CAS No: 133886-44-9
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• CID: 2903769
• PubChem ID: 15647199
• Update Time: 2025-04-21

Hexahydro-2-[(4-methylphenyl)sulfonyl]cyclopenta[c]pyrrol-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID001161700
• Hexahydro-2-[(4-methylphenyl)sulfonyl]cyclopenta[c]pyrrol-5(1H)-one
• 133886-44-9

• Inchi： 1S/C14H17NO3S/c1-10-2-4-14(5-3-10)19(17,18)15-8-11-6-13(16)7-12(11)9-15/h2-5,11-12H,6-9H2,1H3
• InChI Key： OBQHEQBLGQCLQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2CC(CC2C1)=O)(=O)=O

Computed Properties

• Exact Mass: 279.09291458Da
• Monoisotopic Mass: 279.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8Ų